Cas no 2227939-00-4 (tert-butyl 2-(1R)-2-amino-1-hydroxyethylpyrrolidine-1-carboxylate)

Tert-butyl 2-(1R)-2-amino-1-hydroxyethylpyrrolidine-1-carboxylate is a chiral pyrrolidine derivative featuring both amino and hydroxyl functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. Its stereochemical purity (R-configuration) is critical for asymmetric synthesis, particularly in the development of bioactive compounds. The compound’s structural features enable its use in peptidomimetics and as a building block for complex molecules. Its well-defined reactivity and compatibility with standard coupling reagents underscore its utility in medicinal chemistry and drug discovery workflows.
tert-butyl 2-(1R)-2-amino-1-hydroxyethylpyrrolidine-1-carboxylate structure
2227939-00-4 structure
Product Name:tert-butyl 2-(1R)-2-amino-1-hydroxyethylpyrrolidine-1-carboxylate
CAS No:2227939-00-4
MF:C11H22N2O3
MW:230.303983211517
CID:6419920
PubChem ID:165699672
Update Time:2025-06-13

tert-butyl 2-(1R)-2-amino-1-hydroxyethylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-(1R)-2-amino-1-hydroxyethylpyrrolidine-1-carboxylate
    • 2227939-00-4
    • EN300-1898569
    • tert-butyl 2-[(1R)-2-amino-1-hydroxyethyl]pyrrolidine-1-carboxylate
    • Inchi: 1S/C11H22N2O3/c1-11(2,3)16-10(15)13-6-4-5-8(13)9(14)7-12/h8-9,14H,4-7,12H2,1-3H3/t8?,9-/m1/s1
    • InChI Key: CHAFLJGPCPPQJN-YGPZHTELSA-N
    • SMILES: O[C@H](CN)C1CCCN1C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 230.16304257g/mol
  • Monoisotopic Mass: 230.16304257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 75.8Ų

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Additional information on tert-butyl 2-(1R)-2-amino-1-hydroxyethylpyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl 2-(1R)-2-amino-1-hydroxyethylpyrrolidine-1-carboxylate (CAS No. 2227939-00-4)

The compound tert-butyl 2-(1R)-2-amino-1-hydroxyethylpyrrolidine-1-carboxylate (CAS No. 2227939-00-4) is a chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry. Its unique structural features, including the pyrrolidine ring and tert-butyl protecting group, make it a valuable building block for drug development. This article delves into its properties, applications, and relevance in modern research, addressing frequently searched topics such as chiral synthesis, pharmaceutical intermediates, and stereoselective reactions.

One of the key reasons for the growing interest in tert-butyl 2-(1R)-2-amino-1-hydroxyethylpyrrolidine-1-carboxylate is its role in the synthesis of bioactive molecules. Researchers often search for efficient synthetic routes and optimization techniques for this compound, as it serves as a precursor for various therapeutic agents. Its chiral center at the (1R)-position is particularly significant, enabling the production of enantiomerically pure drugs, a hot topic in the pharmaceutical industry due to the increasing demand for high-purity APIs (Active Pharmaceutical Ingredients).

In addition to its pharmaceutical applications, this compound is also studied for its potential in catalysis and material science. The tert-butyloxycarbonyl (Boc) group provides stability during synthetic processes, a feature highly valued in peptide chemistry and medicinal chemistry. Recent trends in green chemistry have further highlighted the importance of such intermediates, as they often reduce the need for harsh reaction conditions, aligning with the global push for sustainable synthesis.

Another aspect driving searches around CAS No. 2227939-00-4 is its physicochemical properties. The compound's solubility, melting point, and stability under various conditions are critical for industrial-scale production. Laboratories and manufacturers frequently seek data on its handling and storage to ensure optimal performance in downstream applications. Moreover, its compatibility with common reagents and solvents makes it a versatile choice for multi-step syntheses.

The rise of AI-driven drug discovery has also brought attention to compounds like tert-butyl 2-(1R)-2-amino-1-hydroxyethylpyrrolidine-1-carboxylate. Computational tools are increasingly used to predict its reactivity and interactions, addressing common queries about molecular docking and QSAR studies. This intersection of computational chemistry and experimental validation is a trending topic, as it accelerates the identification of novel drug candidates.

From a regulatory perspective, the compound's safety profile and environmental impact are frequently discussed. While it is not classified as a hazardous material, proper risk assessment and waste management protocols are essential for compliance with global standards such as REACH and GMP. These considerations are particularly relevant for companies aiming to scale up production while adhering to ESG (Environmental, Social, and Governance) principles.

In conclusion, tert-butyl 2-(1R)-2-amino-1-hydroxyethylpyrrolidine-1-carboxylate (CAS No. 2227939-00-4) is a multifaceted compound with broad applications in pharmaceuticals, catalysis, and materials science. Its relevance is further amplified by current trends in chiral synthesis, sustainability, and computational chemistry. By addressing these high-interest topics, this overview aims to provide a comprehensive resource for researchers, manufacturers, and enthusiasts alike.

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